Cas no 852399-67-8 (1-(2,6-diethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 1-(2,6-diethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 852399-67-8
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 3108111
• PubChem ID: 4962108
• Update Time: 2025-05-20

1-(2,6-diethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-diethylphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 1-(2,6-diethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• EN300-12870
• SR-01000065934
• 852399-67-8
• AKOS000117886
• 984-969-3
• CS-0288457
• SR-01000065934-1
• Z85923125

• Inchi： 1S/C14H16N2O2S/c1-3-9-6-5-7-10(4-2)13(9)16-12(18)8-11(17)15-14(16)19/h5-7H,3-4,8H2,1-2H3,(H,15,17,19)
• InChI Key： XSUMZHIBQKJRJA-UHFFFAOYSA-N
• SMILES： S=C1NC(CC(N1C1C(=CC=CC=1CC)CC)=O)=O

Computed Properties

• Exact Mass: 276.09324893Da
• Monoisotopic Mass: 276.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2,6-diethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione

Chemical Compound CAS No 852399-67-8: 1-(2,6-Diethylphenyl)-2-Sulfanylidene-1,3-Diazinane-4,6-Dione

The compound with CAS No 852399-67-8, known as 1-(2,6-diethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a diazinane ring system fused with a dione moiety and substituted with a diethylphenyl group. The presence of the sulfanylidene group further adds complexity to its molecular architecture.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for drug design, where the diazinane ring serves as a versatile platform for attaching bioactive groups. The diethylphenyl substituent has been shown to enhance the compound's lipophilicity, which is crucial for improving drug absorption and bioavailability.

One of the most promising areas of research involving this compound is its role in antimicrobial drug development. Scientists have discovered that the sulfanylidene group within the molecule exhibits potent antibacterial activity against a range of pathogens. This finding has led to further investigations into its mechanism of action and potential use in combating antibiotic-resistant infections.

In addition to its pharmacological applications, this compound has also been studied for its potential in material science. The diazinane dione structure has shown remarkable stability under harsh conditions, making it a candidate for use in high-performance polymers and advanced materials. Researchers are currently exploring its ability to act as a building block for creating lightweight yet durable composites.

The synthesis of 1-(2,6-diethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the diazinane ring through cyclization reactions and the subsequent introduction of the sulfanylidene group via sulfur-based chemistry. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound during synthesis.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions due to its highly conjugated system and electron-rich aromatic rings. This property makes it an attractive option for use in eco-friendly chemical processes.

In conclusion, CAS No 852399-67-8 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, material science, and environmental chemistry. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play a pivotal role in shaping future advancements in these fields.